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Compound Name: 2-(Difluoromethyl)-6-fluoropyridine
CAS No.: 387398-49-4
Cat. No.: B1319512
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2-(Difluoromethyl)-6-fluoropyridine is a fluorinated pyridine derivative of increasing interest
to the pharmaceutical and agrochemical industries. The incorporation of the difluoromethyl
(CF2H) group is a strategic choice in medicinal chemistry, as it can serve as a bioisostere for
hydroxyl, thiol, or amine groups, potentially enhancing metabolic stability, lipophilicity, and
binding affinity to biological targets[1][2]. Its structural similarity to intermediates used in the
synthesis of active compounds underscores its potential utility[3][4].

However, the very features that make fluorinated heterocycles valuable also necessitate a
rigorous approach to their handling. Compounds in this class are often volatile, flammable, and
can exhibit significant toxicity. The thermal decomposition of fluorinated organic molecules can
produce highly toxic and corrosive substances, such as hydrogen fluoride (HF) gas[3][5]. This
guide provides a comprehensive overview of the anticipated hazards and outlines best
practices for the safe handling, storage, and emergency response related to 2-
(Difluoromethyl)-6-fluoropyridine, based on expert analysis of its closest chemical relatives.

Section 1: Hazard Identification and Classification
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Based on the profiles of structurally similar compounds, 2-(Difluoromethyl)-6-fluoropyridine
should be treated as a hazardous substance. The primary hazards are associated with its
flammability and its toxicity via inhalation, ingestion, and skin contact.

GHS Hazard Classification (Anticipated)

Pictogram GHS Class Hazard Statement Source(s)
Flammable Liquid, H226: Flammable
Flame o [31[61[7]1[8]
Category 3 liquid and Vapour
) Acute Toxicity (Oral), H302: Harmful if
Exclamation Mark [319]

Category 4 swallowed

Acute Toxicity H332: Harmful if

Exclamation Mark (Inhalation), Category ) [3]
inhaled
4
Skin )
) ] o H315: Causes skin
Exclamation Mark Corrosion/Irritation, o [6][9][10][11]
irritation
Category 2
Serious Eye

) o H319: Causes serious
Exclamation Mark Damage/Eye lrritation, o [6][9][10][11]
eye Irritation
Category 2

Specific Target Organ
) o ) H335: May cause
Exclamation Mark Toxicity (Single ) S [61[9][10][11]
respiratory irritation
Exposure), Category 3

Harmful to aquatic life H412: Harmful to
Health Hazard with long lasting aquatic life with long [3]

effects lasting effects

Primary Routes of Exposure and Health Effects:

 Inhalation: Harmful if inhaled[3]. Vapors may cause respiratory tract irritation, dizziness, or
suffocation[5][10][12].
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o Skin Contact: Causes skin irritation[6][9][10]. Prolonged contact may lead to redness and
discomfort.

o Eye Contact: Causes serious eye irritation[6][9][10][12]. Direct contact with the liquid or
vapors can result in pain, watering, and redness.

 Ingestion: Harmful if swallowed[3]. May cause gastrointestinal irritation with symptoms such
as nausea, vomiting, and diarrhea[5][12].

Section 2: Physical, Chemical, and Reactivity Profile

Understanding the physicochemical properties of a compound is fundamental to its safe
handling.

Physical and Chemical Properties (Predicted and from Analogs)

Property Value Source(s)
Molecular Formula CeHaF3N [4]
Molecular Weight 163.10 g/mol [4]
Appearance Colorless to reddish liquid 315171
Boiling Point ~124-139 °C [41051[7]

] ] -15.2 °C (for 2-Fluoro-6-
Melting Point ) . [3]
(trifluoromethyl) pyridine)

] ~33 °C (for 2,6-
Flash Point ) o [51[7]
Difluoropyridine)

Density ~1.26 - 1.40 g/cm3 [315]

Vapor Density >1 (Heavier than air) [51[7]

Stability and Reactivity:

» Reactivity: Vapors may form explosive mixtures with air and can travel a considerable
distance to an ignition source and flash back[3][5][8].
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o Chemical Stability: The compound is expected to be stable under recommended storage
conditions|[5].

» Conditions to Avoid: Keep away from heat, sparks, open flames, hot surfaces, and static
discharge[3][5][7].

e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases[3][7].

o Hazardous Decomposition Products: Thermal decomposition can be extremely dangerous,
producing toxic fumes including carbon monoxide, carbon dioxide, nitrogen oxides, and
highly toxic hydrogen fluoride (HF) gas[3][5].

Section 3: Safe Handling, Storage, and Personal
Protection

A multi-layered approach to safety, incorporating engineering controls, administrative
procedures, and personal protective equipment (PPE), is essential. This is often visualized as
the "Hierarchy of Controls."
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Hierarchy of Controls for 2-(Difluoromethyl)-6-fluoropyridine

Elimination

(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

PPE
(Gloves, Goggles, Lab Coat)
(Least Effective)

Click to download full resolution via product page
Caption: Hierarchy of Controls, from most to least effective.
Engineering Controls:

The primary engineering control for handling this volatile and hazardous compound is a
certified chemical fume hood. Ventilation must be adequate to keep airborne concentrations
below any established exposure limits[5][10]. Facilities must be equipped with an eyewash
station and a safety shower in the immediate vicinity of the handling area[10].

Personal Protective Equipment (PPE):
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A standard PPE ensemble is required at all times when handling this chemical.

PPE Category Specification Source(s)
) Chemical safety goggles or a
Eye/Face Protection , [S16][10][11]
face shield.

Chemical-resistant gloves
) ] (e.g., nitrile, neoprene). A lab
Skin Protection . . [5][6][10]
coat or chemical-resistant

apron.

) Long pants and closed-toe
Body Protection [5][12]
shoes are mandatory.

Not typically required if
handled inside a fume hood. If
_ _ ventilation is inadequate, a
Respiratory Protection ) [51[11]
NIOSH-approved respirator
with an organic vapor cartridge

iS necessary.

Protocols for Safe Handling and Storage:
Handling Protocol:

o Preparation: Before starting work, ensure the chemical fume hood is functioning correctly.
Clear the workspace of any unnecessary items and potential ignition sources.

o PPE: Don the complete, required PPE ensemble.

e Grounding: When transferring the liquid from one container to another, ground and bond
both containers to prevent the buildup of static electricity, which could ignite the flammable
vapors[3][5][7]-

» Dispensing: Use only non-sparking tools for all operations[5][7]. Dispense the liquid slowly
and carefully to minimize splashing and vapor generation.
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» Hygiene: Avoid breathing vapors[10]. Do not eat, drink, or smoke in the handling area[3].
Wash hands thoroughly with soap and water after handling and before leaving the
laboratory[3][6][10].

o End of Use: Securely close the container immediately after use[3][5][6].

Storage Protocol:

Store in a cool, dry, and well-ventilated area designated for flammable liquids[5][7].

Keep the container tightly closed to prevent leakage and evaporation[3][6].

Store away from heat, sparks, open flames, and any sources of ignition[5][7].

Segregate from incompatible materials such as strong oxidizing agents[3][7].

Section 4: Emergency Procedures

Rapid and correct response during an emergency is critical to minimizing harm.

First-Aid Measures:
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Exposure Route First-Aid Protocol Source(s)

Immediately move the person
to fresh air. If breathing is

Inhalation difficult or has stopped, provide  [3][5][7][10]
artificial respiration. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Flush
the affected skin area with
Skin Contact copious amounts of water for [31[5][6][10]
at least 15 minutes. Seek
medical attention if irritation

persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [51[6][71[10]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. If the
person is conscious, rinse their
) mouth with water. Never give
Ingestion , [3151[6][10]
anything by mouth to an
unconscious person. Seek

immediate medical attention.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO3z), or alcohol-
resistant foam[3][6]. Water spray can be used to cool fire-exposed containers but may be
ineffective at extinguishing the fire itself[5][7].
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o Unsuitable Extinguishing Media: Do NOT use a direct water jet, as it may spread the
flammable liquid[6].

» Specific Hazards: The compound is flammable and its vapors can form explosive mixtures
with air[8]. Combustion produces highly toxic and corrosive gases, including hydrogen
fluoride (HF)[3][5]. Containers may explode when heated[7].

» Protective Equipment for Firefighters: Firefighters must wear full protective gear and a self-
contained breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or
other positive pressure mode[5][6].

Accidental Release Measures (Spill Response):

A clear, systematic approach is necessary to manage a spill effectively.
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Caption: A systematic workflow for responding to a chemical spill.
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Detailed Spill Protocol:

o Evacuate and Alert: Immediately evacuate non-essential personnel from the spill area. Alert
colleagues and the area supervisor.

o Control Hazards: Shut off all potential ignition sources (e.g., hot plates, motors) and increase
ventilation by opening the fume hood sash[5][6][7][8].

o Don PPE: Wear the appropriate PPE, including respiratory protection if the spill is large or
outside of a fume hood.

o Containment: Prevent the spill from spreading or entering drains by using an inert absorbent
material like dry sand, earth, or vermiculite[5][7].

o Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a
clearly labeled, sealable container for hazardous waste disposal[5][7].

o Decontamination: Clean the spill area and any contaminated equipment thoroughly. Wash
with soap and water.

o Disposal: Dispose of the waste according to institutional and local environmental
regulations][3].

Section 5: Toxicological and Ecological Impact

While comprehensive data for 2-(Difluoromethyl)-6-fluoropyridine is lacking, information
from analogs provides critical insight.

Toxicological Data (from 2-Fluoro-6-(trifluoromethyl) pyridine)

Test Result Species Source(s)
LD50 (Oral) 500 mg/kg Rat [3]
LD50 (Dermal) >2500 mg/kg Rat [3]
LC50 (Inhalation) 3075 ppm Rat (male) [3]
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» Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available for these
endpoints, but in the absence of data, caution is warranted[3].

Ecotoxicity:

The compound is classified as harmful to aquatic life with long-lasting effects[3]. It should not
be allowed to enter drains or waterways[6][7][9].

Section 6: Disposal Considerations

Chemical waste must be managed responsibly to protect human health and the environment.

o Waste Classification: This material and its container must be disposed of as hazardous
waste.

» Disposal Method: Disposal should be handled by a licensed professional waste disposal
service. Do not dispose of it with household garbage or allow it to reach the sewage system.
All disposal practices must comply with federal, state, and local regulations[3][10].

Conclusion

2-(Difluoromethyl)-6-fluoropyridine is a valuable compound for chemical research and
development, but it possesses significant hazards, including flammability and toxicity.
Professionals in research and drug development must approach its use with a comprehensive
understanding of these risks. Adherence to the principles outlined in this guide—grounded in
data from close structural analogs—is paramount. By implementing robust engineering
controls, wearing appropriate personal protective equipment, following established safe
handling protocols, and being prepared for emergencies, researchers can mitigate the risks
and work safely with this and other novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://pubs.rsc.org/en/content/articlehtml/2021/cs/d1cs00360g
https://pubs.rsc.org/en/content/articlehtml/2021/cs/d1cs00360g
https://pdf.benchchem.com/1331/Application_Notes_The_Versatile_Role_of_2_Difluoromethoxy_6_fluoropyridine_in_the_Synthesis_of_Novel_Agrochemicals.pdf
https://www.jubilantingrevia.com/uploads/files/269msds_0734GjGhs06Div.05sds2-Fluoro-6-(trifluoromethyl)pyridine.pdf
https://www.myskinrecipes.com/shop/en/aromatic-ethers/177802-2-difluoromethoxy-6-fluoropyridine.html
https://m.chemicalbook.com/ProductMSDSDetailCB6210492_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6210492_EN.htm
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC306660050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC1264_msds.pdf
https://sds.fluorochem.co.uk/eng/sds_F731635_en.pdf
https://aksci.com/sds/8827DP_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL19443ME&productDescription=2-AMINO-6-TRIFLROME+98+500MG&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04138.pdf
https://www.benchchem.com/product/b1319512/docs#introduction-understanding-the-compound-and-the-need-for-caution
https://www.benchchem.com/product/b1319512/docs#introduction-understanding-the-compound-and-the-need-for-caution
https://www.benchchem.com/product/b1319512/docs#introduction-understanding-the-compound-and-the-need-for-caution
https://www.benchchem.com/product/b1319512/docs#introduction-understanding-the-compound-and-the-need-for-caution
https://www.benchchem.com/product/b1319512?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 15/15 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

